Cas no 76972-38-8 (2(1H)-Phthalazinepropanenitrile,4-(4-methylphenyl)-1-oxo-)

• Product Name: 2(1H)-Phthalazinepropanenitrile,4-(4-methylphenyl)-1-oxo-
• CAS No: 76972-38-8
• MF: C₁₈H₁₅N₃O
• MW: 289.331203699112
• CID: 548679
• PubChem ID: 12862210
• Update Time: 2025-04-19

2(1H)-Phthalazinepropanenitrile,4-(4-methylphenyl)-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Phthalazinepropanenitrile,4-(4-methylphenyl)-1-oxo-
• 3-(1-OXO-4-P-TOLYLPHTHALAZIN-2(1H)-YL)PROPANENITRILE
• AKOS027380015
• Z91707439
• 76972-38-8
• 3-(1-Oxo-4-(p-tolyl)phthalazin-2(1H)-yl)propanenitrile
• NCGC00281473-01
• AB01282273-01

• Inchi： 1S/C18H15N3O/c1-13-7-9-14(10-8-13)17-15-5-2-3-6-16(15)18(22)21(20-17)12-4-11-19/h2-3,5-10H,4,12H2,1H3
• InChI Key： ZFNOYWXTJZRMDH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(C)=CC=2)=NN1CCC#N

Computed Properties

• Exact Mass: 289.12200
• Monoisotopic Mass: 289.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 58.68000
• LogP: 3.28558